Cas no 759-06-8 (Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-)

Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel- structure

759-06-8 structure

Product Name:Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-

CAS No:759-06-8

MF:C₄H₈O₄

MW:120.103921890259

CID:572744

PubChem ID:13120899

Update Time:2025-04-19

Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-
- 2,3-dihydroxybutanoic acid
- (+-)-threo-2,3-Dihydroxy-buttersaeure
- 4-deoxy-DL-threonic acid
- 4-Deoxyerythronic acid
- 4-Desoxy-DL-threonsaeure
- 4-Desoxy-threonsaeure
- DL-threo-2.3-Dihydroxy-buttersaeure
- dl-Threo-dioxybuttersaeure
- NSC69870
- 2,3-dihydroxy-butanoic acid
- NSC109150
- NCIOpen2_000377
- Q27159093
- NSC-181495
- 4-deoxy-erythronic acid
- 759-06-8
- NSC181495
- NSC-109150
- DTXSID40862402
- SCHEMBL242912
- CHEBI:86347
- LMFA01050397
- NS00123254
- 3413-97-6
- AKOS006378224
- NSC-69870
- Inchi： 1S/C4H8O4/c1-2(5)3(6)4(7)8/h2-3,5-6H,1H3,(H,7,8)/t2-,3-/m0/s1
- InChI Key： LOUGYXZSURQALL-HRFVKAFMSA-N
- SMILES： O[C@@H](C)[C@@H](C(=O)O)O

Computed Properties

Exact Mass: 120.04224
Monoisotopic Mass: 120.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 90
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 77.8Å²

Experimental Properties

PSA: 77.76
LogP: -1.18730

Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel- Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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